Cas no 257284-83-6 (6,7,8,9-Tetrahydro-5H-10-thia-1,3-diaza-benzo[a]azulen-4-ylamine)

• Product Name: 6,7,8,9-Tetrahydro-5H-10-thia-1,3-diaza-benzo[a]azulen-4-ylamine
• CAS No: 257284-83-6
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 3071542
• PubChem ID: 2740613
• Update Time: 2025-04-21

6,7,8,9-Tetrahydro-5H-10-thia-1,3-diaza-benzo[a]azulen-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-Tetrahydro-5H-10-thia-1,3-diaza-benzo[a]azulen-4-ylamine
• Oprea1_157180
• AK-968/40724273
• CHEMBL1836473
• WAY-251148
• Cambridge id 6032840
• Oprea1_332120
• STK722163
• 6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-amine
• CCG-252920
• 257284-83-6
• 6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ylamine
• BDBM50354359
• AKOS000510575

• Inchi： 1S/C11H13N3S/c12-10-9-7-4-2-1-3-5-8(7)15-11(9)14-6-13-10/h6H,1-5H2,(H2,12,13,14)
• InChI Key： WKVBWBRXKVWYEO-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N)N=CN=2)C2=C1CCCCC2

Computed Properties

• Exact Mass: 219.08301860Da
• Monoisotopic Mass: 219.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80Ų